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Compound of Interest

Compound Name: SUS 316L

CAS No.: 11134-23-9

Cat. No.: B1172276

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling SUS 316L, a low-carbon austenitic stainless steel renowned for its superior corrosion

resistance.[1][2][3] Adherence to these protocols is critical, particularly when handling SUS
316L in powdered form or during processes that generate dust or fumes, to mitigate potential

health risks.

While solid SUS 316L is generally stable, the powdered form presents hazards that include

potential skin sensitization, and it is suspected of causing cancer.[4][5][6] Prolonged or

repeated exposure may cause damage to organs.[4][5][6][7]

Personal Protective Equipment (PPE): A Scenario-
Based Approach
The appropriate level of PPE is dictated by the physical form of the SUS 316L and the specific

laboratory procedure being undertaken. The following table summarizes the recommended

PPE for various handling scenarios.
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Scenario Form of SUS 316L
Required Personal
Protective Equipment

General Handling & Inspection
Solid (e.g., bars, sheets,

components)

- Safety glasses with side

shields- Cut-resistant gloves

(e.g., leather or synthetic)

Machining (Cutting, Grinding,

Drilling)
Solid

- Safety glasses with side

shields or a face shield[8][9]-

Hearing protection (earplugs or

earmuffs)[8][10]- Cut-resistant

gloves[8][9]- Flame-resistant

lab coat or apron[8][9]- Steel-

toed safety shoes[8]-

Respiratory protection (e.g.,

N95 respirator) if ventilation is

inadequate to control dust and

fumes

Handling of Powdered SUS

316L
Powder

- Chemical safety goggles[4]

[11]- Gloves resistant to

chemical penetration (e.g.,

Butyl-rubber)[4][6]- Protective

clothing to prevent skin

contact[4][6]- Respiratory

protection (e.g., P3 respirator)

[5][12]- Use in a well-ventilated

area or with local exhaust

ventilation[11]

Operational Plan: From Receipt to Disposal
A systematic approach to handling SUS 316L is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps from receiving the material to its

final disposal.
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Receiving & Storage Handling & Processing Waste Management & Disposal

Receiving:
Inspect packaging for damage

Storage:
Store in a cool, dry, well-ventilated area away from acids and strong bases

Intact Don Appropriate PPE
(Refer to PPE Table)

Handling:
- Solid: Be aware of sharp edges
- Powder: Avoid dust generation

Processing (if applicable):
- Machining: Use appropriate ventilation

- Powder: Handle in a fume hood or with local exhaust

Waste Collection:
- Solid Scrap: Collect in designated, labeled containers

- Contaminated Materials: Collect in separate, labeled containers

Disposal:
Follow local, state, and federal regulations for industrial waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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